Cas no 238073-40-0 (6,9-Dioxa-3,12-diazatetradecanedioicacid, 3,12-bis(carboxymethyl)-4-(2-nitrophenyl)-, potassium salt (1:4))

• Product Name: 6,9-Dioxa-3,12-diazatetradecanedioicacid, 3,12-bis(carboxymethyl)-4-(2-nitrophenyl)-, potassium salt (1:4)
• CAS No: 238073-40-0
• MF: C₂₀H₂₅K₄N₃O₁₂
• MW: 655.818609952927
• CID: 265368
• PubChem ID: 183793
• Update Time: 2025-04-19

6,9-Dioxa-3,12-diazatetradecanedioicacid, 3,12-bis(carboxymethyl)-4-(2-nitrophenyl)-, potassium salt (1:4) Chemical and Physical Properties

Names and Identifiers

• 6,9-Dioxa-3,12-diazatetradecanedioicacid, 3,12-bis(carboxymethyl)-4-(2-nitrophenyl)-, potassium salt (1:4)
• O-NITROPHENYL EGTA, TETRAPOTASSIUM SALT (NP-EGTA)
• tetrapotassium,2-[2-[2-[2-[carboxylatomethyl(carboxymethyl)amino]-2-(2-nitrophenyl)ethoxy]ethoxy]ethyl-(carboxymethyl)amino]acetate
• O-nitrophenyl EGTA
• Caged calcium NPE
• 2-Nitrophenyl-EGTA
• NP-EGTA K Salt
• o-NitrophenylEGTA,tetrapotassiumsalt(NP-EGTA)
• Azid-1
• 6,9-Dioxa-3,12-diazatetradecanedioic acid, 3,12-bis(carboxymethyl)-4-(2-nitrophenyl)-, tetrapotassium salt
• 238073-40-0
• tetrapotassium;2-[2-[2-[2-[carboxylatomethyl(carboxymethyl)amino]-2-(2-nitrophenyl)ethoxy]ethoxy]ethyl-(carboxymethyl)amino]acetate
• Ortho-nitrophenyl-EGTA
• 2-Nitrophenyl EGTA
• NP-EGTA
• Caged calcium azid-1

• Inchi： 1S/C20H27N3O12.4K/c24-17(25)9-21(10-18(26)27)5-6-34-7-8-35-13-16(22(11-19(28)29)12-20(30)31)14-3-1-2-4-15(14)23(32)33;;;;/h1-4,16H,5-13H2,(H,24,25)(H,26,27)(H,28,29)(H,30,31);;;;/q;4*+1/p-2
• InChI Key： UFZDGCQSBBSEHV-UHFFFAOYSA-L
• SMILES： [K+].[K+].[K+].[K+].O(CCOCCN(CC(=O)[O-])CC(=O)O)CC(C1C=CC=CC=1[N+](=O)[O-])N(CC(=O)[O-])CC(=O)O

Computed Properties

• Exact Mass: 654.99865
• Monoisotopic Mass: 654.9986492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 39
• Rotatable Bond Count: 16
• Complexity: 718
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 226Ų

Experimental Properties

• PSA: 222.94